1-amino-N'-hydroxycycloheptane-1-carboximidamide

• Molecular Formula: C8H17N3O
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 1-amino-N'-hydroxycycloheptane-1-carboximidamide
• InChI: InChI=1S/C8H17N3O/c9-7(11-12)8(10)5-3-1-2-4-6-8/h12H,1-6,10H2,(H2,9,11)
• InChI Key: JCFDFJQCNGMWKG-UHFFFAOYSA-N
• Isomeric SMILES: C1CCCC(CC1)(/C(=N/O)/N)N
• Canonical SMILES: C1CCCC(CC1)(C(=NO)N)N

Description

1-amino-N'-hydroxycycloheptane-1-carboximidamide is a chemical compound of scientific interest, particularly within the carboximidamide class of molecules. Carboximidamides and their derivatives are recognized in medicinal chemistry for their potential as enzyme inhibitors . Compounds with similar carboximidamide scaffolds, such as those based on a 1,2,5-oxadiazole core, have been identified as potent and selective inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1) . IDO1 is a key immunomodulatory enzyme that is overexpressed in many cancer types and represents a significant target in cancer immunotherapy research . The mechanism of action for such inhibitors involves binding to the active site of the IDO1 enzyme, thereby blocking the metabolism of tryptophan along the kynurenine pathway and potentially reversing tumor-mediated immunosuppression . While the specific research profile of 1-amino-N'-hydroxycycloheptane-1-carboximidamide is still being characterized, its structure suggests it may serve as a valuable intermediate or lead compound in the synthesis and development of novel small-molecule therapeutics. Researchers may find application for this compound in developing new immunotherapeutic agents, as a chemical probe for studying enzyme function, or as a building block in organic synthesis for constructing more complex molecules with targeted biological activity. This product is labeled with the precautionary statement "For Research Use Only." It is not intended for diagnostic or therapeutic procedures, nor for human or veterinary use.

Preparation Methods

Method A: Condensation of Cycloheptanone Derivatives with Hydroxylamine

Reaction Scheme:

Cycloheptanone derivative + Hydroxylamine → N'-Hydroxycycloheptanone intermediate → Amination to form carboximidamide

Procedure:

• Starting Material: Cycloheptanone or its derivatives.
• Reaction Conditions: Reflux in polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile, with acid or base catalysts to facilitate condensation.
• Hydroxylamine Source: Hydroxylamine hydrochloride or free hydroxylamine.
• Temperature: 80–120°C.
• Duration: 4–12 hours.

Outcome:

• Formation of N'-hydroxycycloheptanone intermediates, which are then converted to the carboximidamide via reaction with ammonia or amines under dehydrating conditions.

Method B: Multi-step Synthesis via Cycloheptane Carboxylic Acid Derivatives

Stepwise Approach:

Step	Description	Reagents & Conditions	Yield & Notes
1	Oxidation of cycloheptane to cycloheptanecarboxylic acid	KMnO₄ in aqueous base	High yield (~85%)
2	Conversion to acid chloride	Thionyl chloride (SOCl₂)	Complete conversion
3	Reaction with hydroxylamine	Hydroxylamine hydrochloride + base	Formation of hydroxamic acid derivative
4	Conversion to carboximidamide	Treatment with ammonia or methylamine	Final compound formation

This approach allows for better control over the functional groups and facilitates purification.

Method C: Direct Amino-Functionalization via Nucleophilic Substitution

• Starting Material: Cycloheptane derivatives bearing leaving groups (e.g., halides).
• Reaction: Nucleophilic substitution with hydroxylamine or amino groups under basic conditions.
• Reagents: Sodium hydride (NaH) or potassium tert-butoxide as base, hydroxylamine derivatives.
• Conditions: Reflux in polar solvents, inert atmosphere.

Data Tables Summarizing Reaction Conditions and Yields

Method	Starting Material	Reagents	Solvent	Temperature	Reaction Time	Yield (%)	Remarks
A	Cycloheptanone	Hydroxylamine hydrochloride + catalyst	DMF	100°C	6–12 hrs	70–85	Suitable for direct hydroxylamine addition
B	Cycloheptanecarboxylic acid	SOCl₂, hydroxylamine hydrochloride	Dichloromethane	Room temp to reflux	4–8 hrs	75–90	Controlled functionalization
C	Halogenated cycloheptane	Hydroxylamine derivative	Ethanol or acetonitrile	Reflux	4–10 hrs	65–80	Nucleophilic substitution

Notes on Optimization and Scale-Up

• Reaction Temperature: Elevated temperatures (80–120°C) enhance reaction rates but require careful control to prevent decomposition.
• Solvent Choice: Polar aprotic solvents like DMF, DMSO, or acetonitrile improve nucleophilicity of hydroxylamine derivatives.
• Catalysts: Acidic or basic catalysts can accelerate condensation or substitution steps.
• Purification: Crystallization or chromatography ensures high purity, critical for subsequent biological testing.

Supporting Literature and Patent Data

• The patent CN100591667C describes the synthesis of N-amino-1,2-cyclopentane dicarboximide via refluxing cyclopentane derivatives with hydrazine, which parallels the methodology for cycloheptane derivatives, emphasizing the importance of reflux conditions and molar ratios for optimal yields.

• The synthesis of aminohydroxycyclohexane derivatives in literature employs similar strategies involving hydroxylamine addition to cyclohexanone, which can be adapted for cycloheptane systems.

• The use of carbonyldiimidazole (CDI) for amide formation, as documented in peptide synthesis literature, suggests potential applicability in preparing the carboximidamide functional group in this context.

Chemical Reactions Analysis

1-amino-N’-hydroxycycloheptane-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino and hydroxy groups can participate in substitution reactions with appropriate reagents.

Common reagents and conditions used in these reactions include acidic or basic conditions, solvents like ethanol or methanol, and catalysts such as palladium on carbon. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-amino-N’-hydroxycycloheptane-1-carboximidamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: Researchers use this compound to study its effects on biological systems, including its potential as a therapeutic agent.

Medicine: Preliminary studies suggest that it may have pharmacological properties, making it a candidate for drug development.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-amino-N’-hydroxycycloheptane-1-carboximidamide involves its interaction with specific molecular targets and pathways. The amino and hydroxy groups allow it to form hydrogen bonds and interact with enzymes and receptors. This interaction can modulate the activity of these targets, leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Ring Type	Substituents	Key Properties/Notes
1-amino-N'-hydroxycycloheptane-1-carboximidamide	C₇H₁₅N₃O (est.)	~157.19	Cycloheptane	Amino, hydroxy	Larger ring, conformational flexibility
1-Amino-N'-hydroxycyclopentane-1-carboximidamide	C₆H₁₃N₃O	143.19	Cyclopentane	Amino, hydroxy	Smaller ring, higher solubility potential
3-ethyl-N'-hydroxycyclopentane-1-carboximidamide	C₈H₁₆N₂O	156.23	Cyclopentane	Ethyl, hydroxy	Hydrophobic substituent, reduced polarity
3-amino-N'-hydroxybenzene-1-carboximidamide	C₇H₈N₃O	~150.16	Benzene	Amino (meta), hydroxy	Aromatic, π-π interactions possible
Naphthalene-1-carboximidamide	C₁₁H₁₀N₂	170.21	Naphthalene	None (parent)	Highly aromatic, hydrophobic

Key Observations:

• Ring Size and Flexibility : The cycloheptane ring in the target compound offers greater flexibility compared to the rigid cyclopentane or planar aromatic systems . This flexibility may enhance binding to dynamic biological targets.
• Substituent Effects: The amino group in the target compound and its cyclopentane analog introduces polarity and hydrogen-bonding capacity, contrasting with the hydrophobic ethyl group in the 3-ethyl derivative .
• Aromatic vs. However, aromatic systems are generally less soluble in aqueous environments.

Biological Activity

1-amino-N'-hydroxycycloheptane-1-carboximidamide is a compound that has garnered interest in the field of pharmacology due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The compound 1-amino-N'-hydroxycycloheptane-1-carboximidamide features a unique cycloheptane structure that contributes to its biological properties. Understanding its chemical properties is essential for elucidating its mechanism of action in biological systems.

Pharmacological Properties

Research indicates that 1-amino-N'-hydroxycycloheptane-1-carboximidamide exhibits various pharmacological properties, including:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, potentially effective against specific bacterial strains .
• Cytotoxicity : The cytotoxic effects of this compound have been examined in vitro, revealing varying degrees of toxicity against different cell lines. For instance, toxicity assays demonstrated that the compound exhibited selective cytotoxicity towards certain cancer cell lines while sparing normal cells .

The biological activity of 1-amino-N'-hydroxycycloheptane-1-carboximidamide is believed to be mediated through its interaction with specific biological targets. Research suggests that it may influence pathways related to:

• Cell Proliferation : Studies indicate that the compound may inhibit cell proliferation in cancer cell lines, potentially through the modulation of signaling pathways involved in cell cycle regulation.
• Inflammatory Responses : There is evidence suggesting that this compound could modulate inflammatory responses, possibly by affecting cytokine production.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against specific bacterial strains
Cytotoxicity	Selective toxicity towards cancer cells
Cell Proliferation	Inhibition observed in cancer cell lines
Inflammatory Modulation	Potential modulation of cytokine production

Case Studies

Several case studies have explored the biological activity of related compounds and their implications for therapeutic use:

• Case Study 1 : A study on similar compounds showed promising results in reducing tumor growth in animal models. This highlights the potential for 1-amino-N'-hydroxycycloheptane-1-carboximidamide as a candidate for cancer therapy .
• Case Study 2 : Research involving N-of-1 trials demonstrated how individual responses to treatment with related compounds could provide insights into personalized medicine approaches. Such methodologies could be applied to further investigate the effects of 1-amino-N'-hydroxycycloheptane-1-carboximidamide in specific patient populations .